Cas no 841243-15-0 (N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide)

• Product Name: N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide
• CAS No: 841243-15-0
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• CID: 6628159
• PubChem ID: 1091719
• Update Time: 2025-07-21

N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• HMS1602O05
• N-BENZYL-2-(4-PHENYL-1-PIPERAZINYL)ACETAMIDE
• 841243-15-0
• JS-2609
• CS-0330950
• AKOS003973925
• N-benzyl-2-(4-phenylpiperazin-1-yl)acetamide
• N-BENZYL-2-(4-PHENYLPIPERAZINO)ACETAMIDE
• SALOR-INT L293989-1EA
• 1-Piperazineacetamide, 4-phenyl-N-(phenylmethyl)-
• N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide

• Inchi： 1S/C19H23N3O/c23-19(20-15-17-7-3-1-4-8-17)16-21-11-13-22(14-12-21)18-9-5-2-6-10-18/h1-10H,11-16H2,(H,20,23)
• InChI Key： YBQFDGSCDYMBLT-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=CC=CC=2)CC1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.184112366g/mol
• Monoisotopic Mass: 309.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 529.7±50.0 °C(Predicted)
• pka: 15.96±0.46(Predicted)

Additional information on N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide

Comprehensive Overview of N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide (CAS No. 841243-15-0): Properties, Applications, and Research Insights

N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide (CAS No. 841243-15-0) is a synthetic organic compound with a unique molecular structure combining a benzyl group, a phenylpiperazine moiety, and an acetamide backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a versatile intermediate or bioactive scaffold. Its molecular formula and structural features make it a subject of interest for drug discovery, particularly in targeting neurological pathways and receptor modulation.

Recent studies highlight the growing demand for piperazine derivatives like N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide in the development of central nervous system (CNS) therapeutics. Researchers are exploring its interactions with dopamine and serotonin receptors, aligning with trends in mental health innovation. The compound's lipophilicity and blood-brain barrier permeability are key factors driving its investigation for conditions such as anxiety, depression, and cognitive disorders—topics frequently searched in academic databases and AI-driven literature reviews.

From a synthetic chemistry perspective, CAS No. 841243-15-0 exemplifies the convergence of medicinal chemistry and computational drug design. Its structure-activity relationship (SAR) is often analyzed using molecular docking simulations, a technique increasingly popular in AI-aided drug discovery. This aligns with industry shifts toward precision medicine and targeted therapies, addressing user queries about "how to optimize drug candidates" or "piperazine-based drug design strategies."

The compound's physicochemical properties—such as its melting point, solubility, and stability—are critical for formulation scientists. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for characterization, reflecting the broader demand for quality control protocols in pharmaceutical manufacturing. These aspects resonate with search trends around "analytical method validation" and "impurity profiling," underscoring its relevance to regulatory compliance.

Beyond therapeutics, N-Benzyl-2-(4-phenylpiperazin-1-yl)acetamide serves as a reference standard in metabolomics studies and biochemical assays. Its applications in enzyme inhibition studies and signal transduction research are frequently cited, catering to audiences searching for "mechanisms of kinase inhibition" or "GPCR ligand development." The compound's adaptability to high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

In summary, CAS No. 841243-15-0 represents a multifaceted tool for researchers navigating the intersections of neuroscience, medicinal chemistry, and biotechnology. Its evolving role underscores the importance of structural diversification in addressing unmet medical needs—a theme dominating contemporary scientific discourse and SEO-optimized research queries.